N'-(2,4-dimethylphenyl)-N-[2-[2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]oxamide

• IUPAC Name: N'-(2,4-dimethylphenyl)-N-[2-[2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]oxamide
• InChI: InChI=1S/C22H22FN3O2S/c1-13-7-8-18(14(2)11-13)26-21(28)20(27)24-10-9-19-15(3)25-22(29-19)16-5-4-6-17(23)12-16/h4-8,11-12H,9-10H2,1-3H3,(H,24,27)(H,26,28)
• InChI Key: UOFXOCPSZHFVNE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C(=O)NCCC2=C(N=C(S2)C3=CC(=CC=C3)F)C)C
• Molecular Formula: C22H22FN3O2S
• Molecular Weight: 411.5 g/mol

Description

N'-(2,4-dimethylphenyl)-N-[2-[2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]oxamide is a useful research compound. Its molecular formula is C22H22FN3O2S and its molecular weight is 411.5. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Several studies have focused on the design, synthesis, and evaluation of compounds with potential anticancer activities. For instance, compounds with thiazol and oxadiazole derivatives have been synthesized and tested against various cancer cell lines, showing moderate to excellent anticancer activities compared to reference drugs. These compounds include a variety of substituted benzamides and carboxamide derivatives, demonstrating the relevance of such functional groups in anticancer research. The effectiveness of these compounds is evaluated based on their IC50 values across different cancer cell lines, indicating their potential as therapeutic agents against cancer (Ravinaik et al., 2021).

Antimicrobial and Antifungal Activities

Compounds featuring thiazol and oxadiazole rings have also been explored for their antimicrobial and antifungal properties. Research has shown that such compounds exhibit significant activity against a variety of bacterial and fungal strains, suggesting their potential application in addressing infectious diseases. The structural diversity of these compounds allows for the exploration of their biological activities and the development of new antimicrobial agents (Desai et al., 2011).

Electrochemical and Electrochromic Properties

Research into the electrochemical and electrochromic properties of compounds containing aromatic amides, thiazoles, and oxadiazoles has highlighted their potential in materials science, particularly in the development of electrochromic devices. These studies explore how the introduction of different functional groups affects the electrochemical behavior and optical properties of these compounds, potentially leading to applications in electronic displays, smart windows, and sensors (Liou & Chang, 2008).